Cas no 1806427-68-8 (7-(Bromomethyl)benzo[d]oxazole-2-sulfonamide)

• Product Name: 7-(Bromomethyl)benzo[d]oxazole-2-sulfonamide
• CAS No: 1806427-68-8
• MF: C₈H₇BrN₂O₃S
• MW: 291.121779680252
• CID: 4818823
• Update Time: 2025-08-01

7-(Bromomethyl)benzo[d]oxazole-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 7-(Bromomethyl)benzo[d]oxazole-2-sulfonamide

• Inchi： 1S/C8H7BrN2O3S/c9-4-5-2-1-3-6-7(5)14-8(11-6)15(10,12)13/h1-3H,4H2,(H2,10,12,13)
• InChI Key： YZBRXYFBESJXAJ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2=C1OC(=N2)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 1.2
• Topological Polar Surface Area: 94.6

Additional information on 7-(Bromomethyl)benzo[d]oxazole-2-sulfonamide

7-(Bromomethyl)benzo[d]oxazole-2-sulfonamide: A Comprehensive Overview

The compound 7-(Bromomethyl)benzo[d]oxazole-2-sulfonamide (CAS No. 1806427-68-8) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

7-(Bromomethyl)benzo[d]oxazole-2-sulfonamide is characterized by its benzo[d]oxazole ring system, which is fused with a sulfonamide group at the 2-position and a bromomethyl substituent at the 7-position. The benzo[d]oxazole core is known for its aromatic stability and electronic properties, which are further modulated by the sulfonamide and bromomethyl groups. These functional groups not only enhance the compound's chemical reactivity but also contribute to its potential applications in drug design.

Recent studies have highlighted the importance of benzo[d]oxazole derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive molecules. The sulfonamide group in 7-(Bromomethyl)benzo[d]oxazole-2-sulfonamide is known to exhibit hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes and receptors. Additionally, the bromomethyl group introduces a degree of lipophilicity, which can improve the compound's bioavailability and permeability across cellular membranes.

One of the most notable aspects of 7-(Bromomethyl)benzo[d]oxazole-2-sulfonamide is its role in drug discovery. Researchers have explored its potential as a lead compound for developing inhibitors of various therapeutic targets, including kinases and proteases. For instance, studies have demonstrated that this compound can modulate the activity of certain protein kinases, which are implicated in diseases such as cancer and inflammatory disorders.

The synthesis of 7-(Bromomethyl)benzo[d]oxazole-2-sulfonamide involves a multi-step process that typically begins with the preparation of the benzo[d]oxazole ring system. This is followed by functionalization at the 2-position with a sulfonamide group and subsequent introduction of the bromomethyl substituent at the 7-position through nucleophilic aromatic substitution or other suitable methods. The synthesis requires precise control over reaction conditions to ensure high yields and purity of the final product.

Another area of interest for 7-(Bromomethyl)benzo[d]oxazole-2-sulfonamide is its application in materials science. The compound's aromaticity and functional groups make it a candidate for use in advanced materials such as organic semiconductors and sensors. Preliminary studies have shown that this compound exhibits desirable electronic properties, including high electron mobility and sensitivity to environmental changes, which could be leveraged in next-generation electronic devices.

In terms of biological activity, 7-(Bromomethyl)benzo[d]oxazole-2-sulfonamide has been evaluated for its anti-inflammatory, antioxidant, and anticancer properties. For example, research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to scavenge free radicals indicates that it may have applications in oxidative stress-related diseases.

The development of 7-(Bromomethyl)benzo[d]oxazole-2-sulfonamide into therapeutic agents has been supported by preclinical studies that assess its pharmacokinetics and toxicity profiles. These studies are critical for determining whether this compound can progress to clinical trials and ultimately become a viable treatment option for patients.

In conclusion, 7-(Bromomethyl)benzo[d]oxazole-2-sulfonamide (CAS No. 1806427-68-8) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with promising biological activities, positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.